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Compound of Interest

Compound Name: 2-Bromo-6-methoxynaphthalene

Cat. No.: B028277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Bromo-
6-methoxynaphthalene, a key intermediate in the synthesis of various pharmaceutical

compounds, including the non-steroidal anti-inflammatory drug (NSAID) Nabumetone. This

document outlines its key physical characteristics, detailed experimental protocols for their

determination, and a visualization of its application in a significant synthetic pathway.

Core Physical and Chemical Properties
2-Bromo-6-methoxynaphthalene is a crystalline solid at room temperature. Its chemical

structure consists of a naphthalene ring substituted with a bromine atom at the 2-position and a

methoxy group at the 6-position.
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Property Value Source(s)

Molecular Formula C₁₁H₉BrO [1]

Molecular Weight 237.09 g/mol [1]

Appearance
White to light beige

powder/crystal
[1]

Melting Point 106-109 °C [1]

Boiling Point 160-164 °C at 3 mmHg [1]

Solubility
Insoluble in water; Soluble in

Dimethyl Sulfoxide (DMSO)
[1]

CAS Number 5111-65-9 [1]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the key

physical properties of 2-Bromo-6-methoxynaphthalene.

Melting Point Determination
The melting point of 2-Bromo-6-methoxynaphthalene can be determined using the capillary

method with a melting point apparatus.[2][3]

Materials:

2-Bromo-6-methoxynaphthalene sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass

Procedure:
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Ensure the 2-Bromo-6-methoxynaphthalene sample is dry and finely powdered.

Place a small amount of the powdered sample onto a clean, dry watch glass.

Gently press the open end of a capillary tube into the powder to pack a small amount of the

sample into the sealed end. The packed sample height should be approximately 2-3 mm.

Insert the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 106 °C.

Decrease the heating rate to 1-2 °C per minute to ensure accurate determination.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has completely melted (the end of the

melting range).

The recorded range is the melting point of the sample. For a pure substance, this range

should be narrow.

Boiling Point Determination
The boiling point of 2-Bromo-6-methoxynaphthalene is determined at reduced pressure (3

mmHg) due to its high boiling point at atmospheric pressure, which could lead to

decomposition. A common method for this is distillation under reduced pressure. A micro-scale

method using a Thiele tube can also be adapted for reduced pressure.[4][5]

Materials:

2-Bromo-6-methoxynaphthalene sample

Small-scale distillation apparatus (or Thiele tube setup adaptable for vacuum)
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Heating mantle or oil bath

Thermometer

Vacuum source and pressure gauge

Boiling chips

Procedure (Micro-scale Thiele Tube Method):

Place a small amount (0.5-1 mL) of 2-Bromo-6-methoxynaphthalene into a small test tube.

Add a boiling chip to ensure smooth boiling.

Insert a thermometer into a one-holed stopper, and place it in the test tube, ensuring the

thermometer bulb is above the liquid level to measure the vapor temperature.

Place a small, inverted capillary tube (sealed at the top) into the liquid.

Connect the side arm of the test tube to a vacuum source with a manometer to monitor the

pressure.

Place the test tube assembly in a Thiele tube filled with a suitable heating oil.

Begin heating the Thiele tube gently while applying a vacuum to achieve and maintain a

pressure of 3 mmHg.

Observe the sample. As the liquid heats, a stream of bubbles will emerge from the inverted

capillary tube.

When a steady stream of bubbles is observed, slowly allow the apparatus to cool.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn back into the capillary tube. Record this temperature.

Solubility Determination (Qualitative)
A qualitative assessment of solubility in various solvents can be performed by visual inspection.
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Materials:

2-Bromo-6-methoxynaphthalene sample

Various solvents (e.g., water, DMSO, ethanol, acetone)

Small test tubes or vials

Spatula

Vortex mixer

Procedure:

Place a small, accurately weighed amount of 2-Bromo-6-methoxynaphthalene (e.g., 10

mg) into a series of test tubes.

To each tube, add a measured volume of a different solvent (e.g., 1 mL).

Vortex each tube vigorously for 30-60 seconds.

Visually inspect each tube against a dark background to determine if the solid has

completely dissolved.

If the solid dissolves, the compound is considered soluble in that solvent under these

conditions. If solid particles remain, it is considered insoluble or sparingly soluble. For 2-
Bromo-6-methoxynaphthalene, it will be observed to be insoluble in water and soluble in

DMSO.[1]

Spectral Analysis: NMR Sample Preparation
To obtain ¹H and ¹³C NMR spectra for structural confirmation, proper sample preparation is

crucial.[6][7]

Materials:

2-Bromo-6-methoxynaphthalene sample (5-20 mg for ¹H, 20-50 mg for ¹³C)

Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)
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NMR tube (5 mm) and cap

Pasteur pipette and cotton or glass wool

Vial

Procedure:

Weigh the appropriate amount of 2-Bromo-6-methoxynaphthalene and place it in a clean,

dry vial.

Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

Gently swirl or vortex the vial to dissolve the sample completely.

To remove any particulate matter, filter the solution through a small plug of cotton or glass

wool in a Pasteur pipette directly into the NMR tube.

The final volume of the solution in the NMR tube should be approximately 4-5 cm in depth.

Cap the NMR tube securely and label it appropriately.

The sample is now ready for analysis in an NMR spectrometer.

Synthetic Pathway Visualization
2-Bromo-6-methoxynaphthalene is a vital precursor in the synthesis of Nabumetone. A

common method for this conversion is the Heck reaction, a palladium-catalyzed carbon-carbon

bond-forming reaction.[8][9][10]
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Reactants

Reaction Conditions

Product

2-Bromo-6-methoxynaphthalene

Heck Reaction Intermediate

+

Methyl vinyl ketone

Palladium Catalyst
(e.g., Pd(OAc)₂)

Base
(e.g., K₂CO₃)

NabumetoneHydrogenation

Click to download full resolution via product page

Caption: Synthesis of Nabumetone from 2-Bromo-6-methoxynaphthalene via the Heck

reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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